Cas no 1373918-57-0 (1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative featuring a fluorophenyl-substituted pyrazole core. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the electron-withdrawing fluorine substituent enhances reactivity and selectivity in palladium-catalyzed transformations. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group offers improved stability under ambient conditions compared to boronic acids, facilitating handling and storage. Its well-defined structure and consistent purity make it suitable for pharmaceutical and materials science research, particularly in the development of fluorinated heterocyclic compounds. The product is typically supplied in high purity to ensure reliable performance in synthetic applications.

1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1373918-57-0 structure

Product Name:1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1373918-57-0

MF:C₁₅H₁₈BFN₂O₂

MW:288.125027179718

CID:5465840

PubChem ID:66521413

Update Time:2026-03-10

1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- Z2049886981
- 1-(4-Fluorophenyl)-1H-pyrazole-4-boronic acid pinacol ester
- 1-(4-fluorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1H-Pyrazole, 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-diox aborolan-2-yl)-1H-pyrazole
- DB-131878
- G69961
- AKOS015946812
- 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- EN300-1706389
- MFCD16987650
- 1373918-57-0
- Inchi： 1S/C15H18BFN2O2/c1-14(2)15(3,4)21-16(20-14)11-9-18-19(10-11)13-7-5-12(17)6-8-13/h5-10H,1-4H3
- InChI Key： RZFHDSVXXCMHAQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

Exact Mass: 288.1445361 g/mol
Monoisotopic Mass: 288.1445361 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 288.13
Topological Polar Surface Area: 36.3

1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1706389-0.05g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	0.05g	$168.0	2023-09-20
Enamine	EN300-1706389-0.1g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	0.1g	$252.0	2023-09-20
Enamine	EN300-1706389-0.25g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	0.25g	$361.0	2023-09-20
Enamine	EN300-1706389-0.5g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	0.5g	$569.0	2023-09-20
Enamine	EN300-1706389-1.0g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	1.0g	$728.0	2023-07-08
Enamine	EN300-1706389-2.5g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	2.5g	$1428.0	2023-09-20
Enamine	EN300-1706389-5.0g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	5.0g	$2110.0	2023-07-08
Enamine	EN300-1706389-10.0g	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	10.0g	$3131.0	2023-07-08
Aaron	AR028QWR-50mg	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	50mg	$256.00	2023-12-16
Aaron	AR028QWR-100mg	1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1373918-57-0	95%	100mg	$372.00	2023-12-16